Cas no 4410-31-5 (2-Hydroxy-2-phenylacetamide)

• Product Name: 2-Hydroxy-2-phenylacetamide
• CAS No: 4410-31-5
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD00025495
• CID: 330913
• PubChem ID: 24883604
• Update Time: 2025-06-07

2-Hydroxy-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-phenylacetamide
• DL-Mandelamide
• 2-Hydroxy-2-phenylacetamid
• 2-Phenyl-2-hydroxyacetamide
• hydroxyphenylacetamide
• MANDELAMIDE
• (+/-)-Mandelamide
• 2-hydroxy-2-phenyl-acetamide
• Benzeneacetamide, .alpha.-hydroxy-
• (?)-Mandelamide
• mandelic acid amide
• Mandelamide, 97%
• Oprea1_800185
• alpha-Hydroxy-benzeneacetamide
• (R)-a-Hydroxybenzeneacetamide
• (S)-a-Hydroxybenzeneacetamide
• 2-Hydroxy-2-phenylacetamide #
• Benzeneacetamide, alpha-hydroxy-
• NSC16603
• BENZENEACETAMIDE, A-HYDROXY-
• 3705AE
• N
• AMYGDALINAMIDE
• SB45152
• CS-0149991
• F17453
• AKOS032963157
• FT-0625486
• DTXSID901318287
• SCHEMBL159419
• CHEBI:136824
• UNII-I5M132OPVN
• DL-MANDELAMIDE 2-HYDROXY-2-PHENYLACETAMIDE
• I5M132OPVN
• SY075683
• FT-0654692
• 4410-31-5
• 2-PHENYLGLYCOLAMIDE
• AKOS005254725
• MFCD00025495
• Q27894789
• NSC-16603
• SCHEMBL13447497
• .ALPHA.-HYDROXYBENZYLCARBOXAMIDE
• MANDELAMIDE, (+/-)-
• FT-0771772
• FT-0773648
• DS-9906
• NSC 16603
• W-200373
• GEO-01646
• AI-942/25034561
• 4358-86-5
• A826487
• DL-MANDELIC ACID AMIDE
• (2S)-2-Hydroxy-2-phenyl-acetamide
• ALPHA-HYDROXYBENZYLCARBOXAMIDE
• DB-051114
• DA-05826
• 2-Hydroxy-2-phenylacetamide

• MDL： MFCD00025495
• Inchi： 1S/C8H9NO2/c9-8(11)7(10)6-4-2-1-3-5-6/h1-5,7,10H,(H2,9,11)
• InChI Key： MAGPZHKLEZXLNU-UHFFFAOYSA-N
• SMILES： OC(C(N)=O)C1C=CC=CC=1
• BRN： 2208677

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.246
• Melting Point: 133-137 °C (lit.)
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 162.7 °C
• Refractive Index: 1.589
• PSA: 63.32000
• LogP: 0.90560

2-Hydroxy-2-phenylacetamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-Hydroxy-2-phenylacetamide

Introduction to 2-Hydroxy-2-phenylacetamide (CAS No. 4410-31-5)

2-Hydroxy-2-phenylacetamide, with the chemical formula C₈H₉NO₂ and CAS number 4410-31-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This amide derivative has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both hydroxyl and amide functional groups imparts unique reactivity, enabling its use in diverse chemical transformations.

The compound's molecular structure consists of a phenyl ring attached to an acetamide moiety, with a hydroxyl group positioned at the alpha carbon. This configuration allows for multiple synthetic pathways, making it a cornerstone in the development of pharmaceutical agents. Recent studies have highlighted its role in the synthesis of protease inhibitors, which are critical in treating infectious diseases and inflammatory conditions.

In the realm of medicinal chemistry, 2-Hydroxy-2-phenylacetamide has been explored as a scaffold for designing novel therapeutic agents. Its ability to undergo selective modifications at the hydroxyl and amide groups makes it an attractive candidate for drug development. For instance, researchers have leveraged its structure to create derivatives with enhanced binding affinity to target proteins, thereby improving drug efficacy.

One of the most compelling aspects of 2-Hydroxy-2-phenylacetamide is its potential in modulating enzyme activity. Enzyme inhibition is a key strategy in drug design, and this compound has shown promise in inhibiting various enzymes involved in metabolic pathways. Studies have demonstrated its efficacy in reducing the activity of enzymes such as cyclooxygenase (COX), which is implicated in pain and inflammation. This has opened up avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with improved pharmacokinetic profiles.

The pharmaceutical industry has also been interested in 2-Hydroxy-2-phenylacetamide for its role in antibiotic development. Amide derivatives are well-known for their antimicrobial properties, and modifications to this compound have led to the discovery of novel antibiotics capable of combating resistant bacterial strains. The hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

Beyond its applications in drug development, 2-Hydroxy-2-phenylacetamide has found utility in material science and agrochemicals. Its structural features make it a suitable candidate for synthesizing polymers with specialized properties, such as biodegradability and thermal stability. Additionally, derivatives of this compound have been investigated for their herbicidal and pesticidal effects, contributing to sustainable agricultural practices.

The synthesis of 2-Hydroxy-2-phenylacetamide typically involves the condensation of phenylacetic acid with ammonia or an amine derivative under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it readily available for research and industrial applications. The use of green chemistry principles has further enhanced the sustainability of its synthesis, reducing waste and energy consumption.

Recent breakthroughs in computational chemistry have also contributed to the understanding of 2-Hydroxy-2-phenylacetamide's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how modifications at specific positions can influence its biological activity. These findings are guiding experimental efforts to optimize drug candidates derived from this scaffold.

In conclusion, 2-Hydroxy-2-phenylacetamide (CAS No. 4410-31-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its structural versatility and functional groups make it a valuable building block for pharmaceuticals, materials, and agrochemicals. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.